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Compound of Interest

Compound Name: Isopropyl acrylate

Cat. No.: B3029531

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Isopropyl Acrylate, including operational and disposal plans.
Adherence to these procedural, step-by-step guidelines is critical for minimizing risks and
ensuring regulatory compliance.

Chemical Properties and Hazards

Isopropyl acrylate is a clear, colorless liquid with a characteristic ester-like odor. It is highly
flammable and can cause severe skin burns and eye damage.[1][2] Inhalation may lead to
respiratory irritation, and prolonged exposure can result in more severe health effects.[1][3]

Table 1: Chemical Identification and Physical Properties
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Property Value Reference
CAS Number 689-12-3 [2][41[5]
Molecular Formula C6H1002 [11[415]
Molecular Weight 114.14 g/mol [1][41[6]
Boiling Point 51-52°C at 103mm Hg [41051[7]
Density 0.893 g/cm? [51[7]

Flash Point 22.9°C [7]
Appearance Clear liquid [1]

Odor Ester-like [1]

Storage Temperature 2-8°C, under nitrogen [41[8]

Table 2: GHS Hazard Classification
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Note: GHS classifications can vary based on the concentration and supplier.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storing Isopropyl Acrylate is crucial to prevent
exposure and accidents.

Engineering Controls

o Ventilation: Always handle Isopropyl Acrylate in a well-ventilated area.[2] A chemical fume
hood is required for all operations that may generate vapors or aerosols.[3]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]
[3] Use explosion-proof electrical, ventilating, and lighting equipment.[2][9]
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 Static Discharge: Take precautionary measures against static discharge.[2] Ground and bond

containers and receiving equipment during transfer.[2][9]

« Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

readily accessible in the immediate work area.[10][11]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent skin and eye contact, and inhalation.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Eye and Face Protection

Wear chemical safety goggles and a face shield.
[3][10] Use equipment for eye protection tested
and approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear impervious, flame-retardant, and antistatic
protective clothing.[3] This includes a lab coat,
and for larger quantities, a chemical-resistant
apron.[11]

Hand Protection

Handle with chemically resistant gloves (e.g.,
nitrile, neoprene).[3][11] Gloves must be
inspected prior to use.[3] Use proper glove

removal technique to avoid skin contact.[3]

Respiratory Protection

If engineering controls are not sufficient to
maintain airborne concentrations below
exposure limits, use a NIOSH-approved

respirator with an appropriate cartridge.[9][11]

Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is worn and engineering controls

are functioning correctly. Review the Safety Data Sheet (SDS).
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e Dispensing: Use only non-sparking tools.[2] Avoid breathing vapors or mists.[3]

e Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the work
area.[11]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
o Keep away from heat and sources of ignition.
o Store locked up.[2]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[3][9]

Emergency Procedures

Immediate and appropriate action is vital in an emergency.

First Aid Measures

Table 4: First Aid for Isopropyl Acrylate Exposure
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Seek

immediate medical attention.[3][12]

Immediately take off all contaminated clothing.
Rinse the affected area with plenty of soap and
water for at least 15 minutes.[2][3][12] Seek

Skin Contact

medical attention if irritation persists.[3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.[2]

[3] Seek immediate medical attention.[13]

Do NOT induce vomiting. Rinse mouth with
Ingestion water.[2][3] Seek immediate medical attention.
[31[12]

Always show the Safety Data Sheet to the attending medical professional.[3]

Spill Response

For small spills (less than 1 gallon) of known materials:

Evacuate and Secure: Evacuate non-essential personnel from the area.[3] Remove all
sources of ignition.[3][9]

e Ventilate: Ensure adequate ventilation.[3]

e Contain: Use inert absorbent material like sand, vermiculite, or diatomite to dike and contain
the spill.[3] Prevent the spill from entering drains.[3]

o Absorb: Cover the spill with the absorbent material, working from the outside in.[14]

o Collect: Use non-sparking tools to collect the absorbed material into a suitable, labeled, and
closed container for disposal.[3]
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o Decontaminate: Clean the spill area with soap and water.[14]
e Report: Report the incident to your supervisor.

For large spills, or spills of unknown materials, evacuate the area and call emergency services.
[15]

Disposal Plan

Proper disposal of Isopropyl Acrylate and contaminated materials is essential to protect the
environment and comply with regulations.

Waste Characterization

Isopropyl Acrylate is considered a hazardous waste due to its flammability and corrosivity. All
materials contaminated with Isopropyl Acrylate, including PPE, absorbent materials, and
empty containers, must also be treated as hazardous waste.[16]

Disposal Procedures

e Collection: Collect all Isopropyl Acrylate waste in a designated, properly labeled, and
sealed hazardous waste container.[3][15]

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "Isopropyl Acrylate".

e Storage: Store the hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through a licensed professional
waste disposal service.[3][16] Do not dispose of Isopropyl Acrylate down the drain or in
regular trash.[3]

o Contaminated PPE: Contaminated PPE should be placed in a sealed bag and disposed of
as hazardous waste.[16][17] Do not attempt to launder contaminated clothing.[17]

Workflow for Safe Handling of Isopropyl Acrylate
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Workflow for Safe Handling of Isopropyl Acrylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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